N-(4-chlorophenyl)-2-(2-(methylthio)-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(2-methylsulfanyl-7-oxo-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C14H11ClN4O2S2/c1-22-14-18-12-11(23-14)13(21)19(7-16-12)6-10(20)17-9-4-2-8(15)3-5-9/h2-5,7H,6H2,1H3,(H,17,20)
• InChI Key: CDSCGWGYBDZNKL-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C14H11ClN4O2S2
• Molecular Weight: 366.8 g/mol

Description

N-(4-chlorophenyl)-2-(2-(methylthio)-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C14H11ClN4O2S2 and its molecular weight is 366.84. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-(2-(methylthio)-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-(2-(methylthio)-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research has explored the synthesis and characterization of pyrazolo[3,4-d]pyrimidine derivatives, demonstrating their potential antitumor effects. For instance, a study detailed the synthesis of a series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, evaluating their antitumor activity against human breast adenocarcinoma cell line MCF7. Among these derivatives, one compound, closely related to the chemical structure of interest, showed significant antitumor activity, highlighting the potential of such compounds in cancer treatment A. El-Morsy, Mohamed El-Sayed, Hamada S. Abulkhair, 2017.

Antimicrobial Activity

The synthesis of thiazolopyrimidine derivatives has been linked to significant antinociceptive (pain-relieving) and anti-inflammatory activities, alongside evaluations for their potential as antimicrobial agents. Research into such compounds reveals their promising activity against various bacterial and fungal strains, indicating their importance in developing new antimicrobial therapies T. Selvam, V. Karthik, Vijayaraj Kumar Palanirajan, M. Ali, 2012.

Synthesis of Heterocyclic Compounds

The compound has been involved in the synthesis of novel heterocyclic compounds, such as bis[2-(methylthio)-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl]benzenes. These reactions, typically involving multi-component processes, offer efficient routes to synthesize nitrogen-containing heterocycles, which are crucial in pharmaceutical chemistry for their biological activities Z. Fang, Di Fang, Jing Zheng, 2013.

Molecular Docking and QSAR Studies

Molecular docking and Quantitative Structure-Activity Relationship (QSAR) studies have been conducted on similar compounds to understand their binding interactions with biological targets and predict their biological activities. These studies are essential for drug design and development, enabling researchers to optimize compounds for better efficacy and reduced toxicity N. Desai, M. Shah, A. Bhavsar, A. Saxena, 2008.